![molecular formula C14H10ClNO2 B3024700 2-chloro-N-dibenzo[b,d]furan-3-ylacetamide CAS No. 855752-70-4](/img/structure/B3024700.png)
2-chloro-N-dibenzo[b,d]furan-3-ylacetamide
Overview
Description
2-chloro-N-dibenzo[b,d]furan-3-ylacetamide is an organic compound that belongs to the class of amides. It is used for proteomics research .
Molecular Structure Analysis
The molecular formula of this compound is C14H10ClNO2 . The molecular weight is 259.69 .Physical And Chemical Properties Analysis
The molecular weight of this compound is 259.69 . Its molecular formula is C14H10ClNO2 .Scientific Research Applications
Organic Electronics
A novel anthracene derivative featuring dibenzo[b,d]furan units, 2,6-bis(dibenzo[b,d]furan-3-yl)anthracene (BDBFAnt), has been synthesized for organic thin-film transistors (OTFTs) applications. This material demonstrates notable carrier transport ability, excellent thermal stability, fine film-forming property, rigid planarity, and outstanding fluorescence. The dibenzo[b,d]furan units contribute to the device's decent hole mobility and thermal stability up to 220°C, showcasing the potential of such materials in organic electronics (Zhao et al., 2017).
Organic Light-Emitting Diodes (OLEDs)
Research into asymmetrically difunctionalized dibenzo[b,d]furan-based materials for blue phosphorescent OLEDs has yielded compounds with high thermal stability and energy levels conducive to efficient OLED performance. These new materials, such as diphenyl (2-(pyridin-3-yl)dibenzo[b,d]furan-6-yl)phosphine oxide, showcase improved current and power efficiencies, alongside superior external quantum efficiencies when compared to traditional hole blocking layers. This advancement suggests a significant contribution to the development of high-performance OLEDs (Hong et al., 2020).
Properties
IUPAC Name |
2-chloro-N-dibenzofuran-3-ylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10ClNO2/c15-8-14(17)16-9-5-6-11-10-3-1-2-4-12(10)18-13(11)7-9/h1-7H,8H2,(H,16,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKVOMTTWZLOIDK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(O2)C=C(C=C3)NC(=O)CCl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.69 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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